Cas no 158042-17-2 (1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)-)

• Product Name: 1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)-
• CAS No: 158042-17-2
• MF: C₁₄H₈Cl₂N₂O
• MW: 291.132121086121
• CID: 1335690
• PubChem ID: 848199
• Update Time: 2025-04-20

1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3,5-bis(4-chlorophenyl)-
• 3,5-bis(4-chlorophenyl)-1,2,4-oxadiazole
• STL260044
• AKOS002337960
• 158042-17-2
• DTXSID10357234
• AO-081/41753948

• Inchi： 1S/C14H8Cl2N2O/c15-11-5-1-9(2-6-11)13-17-14(19-18-13)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： LCAYJEXSWVMEKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

• Exact Mass: 290.00154
• Monoisotopic Mass: 290.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92